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Compound of Interest

Compound Name: 2-Ethylphenyl Acetate

Cat. No.: B1277458

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2-Ethylphenyl
Acetate. The following guidance is based on data for the closely related and structurally similar
compound, Ethyl Phenylacetate (CAS No. 101-97-3). It is imperative to treat 2-Ethylphenyl
Acetate as a potentially hazardous substance and to handle it with extreme caution. This
information is intended for researchers, scientists, and drug development professionals and
should be supplemented with a thorough risk assessment before commencing any work.

Essential Safety and Logistical Information

Safe handling of 2-Ethylphenyl Acetate requires a multi-faceted approach encompassing
proper personal protective equipment (PPE), adherence to strict operational protocols, and a
clear disposal plan. Based on information for Ethyl Phenylacetate, the compound is a
combustible liquid that may cause skin and eye irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table outlines the recommended PPE for handling 2-Ethylphenyl Acetate, based on
guidelines for similar compounds.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1277458?utm_src=pdf-interest
https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.oxfordlabchem.com/msds/(E-03884)%20ETHYL%20PHENYL%20ACETATE%20(Phenyl%20Ethyl%20Acetate).pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19356~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2003:02:52~~Ethyl%20phenylacetate~~
https://www.benchchem.com/product/b1277458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3]

Protects against splashes and
vapors that can cause eye
irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[3]

Prevents skin contact which
may cause irritation.[2] Inspect
gloves for integrity before each

use.[4]

Body Protection

A flame-retardant lab coat. For
larger quantities or potential for
splashing, a chemical-resistant

apron or suit is recommended.

[3]

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.
[3] If ventilation is inadequate,
a NIOSH-approved respirator
with organic vapor cartridges is

necessary.[1]

Minimizes inhalation of vapors
which may cause respiratory

tract irritation.[2]

Operational Plan: A Step-by-Step Workflow

A systematic workflow is crucial for minimizing risks during the handling of 2-Ethylphenyl

Acetate.
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Caption: A logical workflow for the safe handling of 2-Ethylphenyl Acetate.

Disposal Plan

Proper disposal of 2-Ethylphenyl Acetate and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

e Waste Collection: All waste containing 2-Ethylphenyl Acetate should be collected in a
suitable, labeled, and tightly sealed container.[1]

o Disposal Method: As a combustible material, it may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[1] Always adhere to federal, state, and local
environmental regulations.[1]

o Contaminated Materials: Dispose of contaminated packaging and other materials as unused
product.[1]
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Quantitative Data Summary

The following table summarizes key quantitative data for Ethyl Phenylacetate, which may serve
as a proxy for understanding the properties of 2-Ethylphenyl Acetate.

Property Value Source
Molecular Formula C10H1202 [5]
Molecular Weight 164.20 g/mol [5][6]
Boiling Point 218 °C [1]
Flash Point 91 °C (Closed Cup) [1]
Density 1.066 g/mL at 20 °C [1]

Experimental Protocols

While specific experimental protocols involving 2-Ethylphenyl Acetate are not detailed in the
provided search results, the handling procedures outlined above should be integrated into any
experimental design. All manipulations should be performed in a controlled laboratory
environment, prioritizing the safety measures described.

In conclusion, while a specific safety data sheet for 2-Ethylphenyl Acetate is not available, a
cautious approach based on the known properties of the similar compound, Ethyl
Phenylacetate, is essential. By implementing robust safety protocols, including the use of
appropriate personal protective equipment, following a structured operational workflow, and
adhering to proper disposal procedures, researchers can minimize the risks associated with
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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